Ethyl 2-(3-bromophenyl)-2-oxoacetate
Overview
Description
Ethyl 2-(3-bromophenyl)-2-oxoacetate is a useful research compound. Its molecular formula is C10H9BrO3 and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications in Heterocycles
Ethyl 2-(3-bromophenyl)-2-oxoacetate has been utilized in the synthesis of complex heterocyclic compounds. A study by Allin et al. (2005) demonstrated its use in radical cyclization reactions with azoles, resulting in the formation of tri- and tetra-cyclic heterocycles. This showcases the compound's utility in constructing molecular structures with potential pharmaceutical applications (Allin et al., 2005).
Role in Catalytic Asymmetric Hydrogenation
The compound has been applied in the field of catalytic asymmetric hydrogenation. Li et al. (2011) described its use in the formal synthesis of the cognitive enhancer T-588, highlighting the compound's significance in the synthesis of biologically active molecules (Li et al., 2011).
Contributions to Molecular Docking and Drug Development
This compound plays a role in molecular docking studies and drug development. Ragavan et al. (2020) utilized a derivative of this compound in exploring treatments for breast cancer, indicating its relevance in medicinal chemistry and oncology research (Ragavan et al., 2020).
Use in Synthesizing Novel Compounds with Biological Activities
The compound has been instrumental in the synthesis of new chemical entities with potential biological activities. Ghelani et al. (2017) reported its use in creating novel indazole bearing oxadiazole derivatives, which were then screened for antimicrobial activity (Ghelani et al., 2017).
Mechanism of Action
Mode of Action
It’s worth noting that bromophenyl compounds are often used in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of an organoboron compound and a halide under the influence of a palladium catalyst . The bromine atom in the 3-bromophenyl group of Ethyl 2-(3-bromophenyl)-2-oxoacetate could potentially participate in such reactions.
Biochemical Pathways
Bromophenyl compounds are known to be involved in various chemical reactions, including carbon-carbon bond-forming reactions .
Action Environment
It’s worth noting that the stability and reactivity of similar bromophenyl compounds can be influenced by factors such as temperature, ph, and the presence of other reactive species .
Properties
IUPAC Name |
ethyl 2-(3-bromophenyl)-2-oxoacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO3/c1-2-14-10(13)9(12)7-4-3-5-8(11)6-7/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVPWKTIUMGLHFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50482539 | |
Record name | ethyl 2-(3-bromophenyl)-2-oxoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50482539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62123-80-2 | |
Record name | ethyl 2-(3-bromophenyl)-2-oxoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50482539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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